Cas no 927-49-1 (6-Undecanone)

6-Undecanone is a naturally occurring ketone with the molecular formula C₁₁H₂₂O, characterized by its fruity, citrus-like aroma. It is commonly used as a flavoring agent in food and fragrance industries due to its pleasant olfactory properties. This compound exhibits moderate volatility and stability under standard conditions, making it suitable for applications requiring controlled release. Its lipophilic nature allows for compatibility with organic matrices, enhancing its utility in formulations. Additionally, 6-Undecanone has been studied for its potential as an insect repellent, demonstrating efficacy against certain arthropods. The compound is typically synthesized via oxidation or ketonization of corresponding alcohols or alkenes, ensuring high purity for industrial use.
6-Undecanone structure
6-Undecanone structure
Product Name:6-Undecanone
CAS No:927-49-1
MF:C11H22O
MW:170.291783809662
MDL:MFCD00009516
CID:40254
PubChem ID:13561
Update Time:2025-06-13

6-Undecanone Chemical and Physical Properties

Names and Identifiers

    • Undecan-6-one
    • Di-n-amyl ketone~Di-n-pentyl ketone
    • Undecanone
    • dipentyl ketone
    • 6-Undecanone (Diamylketone)
    • Di-n-amyl ketone
    • 6-Hendecanon
    • 6-Oxoundecane
    • 6-Undecanon
    • Amyl ketone
    • Diamylketon
    • Pentyl ketone
    • 6-Undecanone
    • CAPRONE
    • diamyl ketone
    • dipentylformal
    • FEMA 4022
    • n-caprone
    • Ketones, C11
    • 6undecanone
    • (C11) Ketones
    • Undecanone-(6)
    • 8JMD3E1SOO
    • ZPQAKYPOZRXKFA-UHFFFAOYSA-N
    • Diamylketone
    • undecan-6-one, 6-undecanone
    • 6-Undecanone, analytical standard
    • OR7146
    • LMFA12000062
    • MDL： MFCD00009516
    • Inchi： 1S/C11H22O/c1-3-5-7-9-11(12)10-8-6-4-2/h3-10H2,1-2H3
    • InChI Key： ZPQAKYPOZRXKFA-UHFFFAOYSA-N
    • SMILES： O=C(CCCCC)CCCCC
    • BRN： 1749440

Computed Properties

  • Exact Mass: 170.16700
  • Monoisotopic Mass: 170.167065321 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 95.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.8
  • Molecular Weight: 170.29

Experimental Properties

  • Color/Form: Colorless to yellowish liquid
  • Density: 0.831 g/mL at 25 °C(lit.)
  • Melting Point: 14.6 °C (lit.)
  • Boiling Point: 228 °C(lit.)
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: n20/D 1.4270(lit.)
  • Solubility: 2.94e-04 M
  • PSA: 17.07000
  • LogP: 3.71610
  • Refractive Index: 1.424-1.430
  • Solubility: Not determined
  • Vapor Pressure: 0.05 mmHg
  • FEMA: 4022 | 6-UNDECANONE

6-Undecanone Security Information

6-Undecanone Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

6-Undecanone Pricemore >>

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6-Undecanone Production Method

Production Method 1

947-31-9 947-31-9
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Phosphorodichloridic acid, phenyl ester ,  Sodium iodide Solvents: Benzene
Reference
Deketalization induced by phenyl dichlorophosphate and sodium iodide
Liu, Hsing Jang; Uy, Shu Yuan, Synthetic Communications, 1986, 16(11), 1357-61

Production Method 2

23708-56-7 23708-56-7
927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Iridium(2+), triaqua[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl… ,  Iridium(2+), triaqua[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl… (reaction products with bipyridinyl-containing silyl polymers) ,  2,2′-Bipyridine, 6,6′-bis(methoxymethoxy)-5,5′-bis(triethoxysilyl)-, polymer wit… (deprotected) ,  2,2′-Bipyridine, 6,6′-bis(methoxymethoxy)-5,5′-bis(triethoxysilyl)-, polymer wit… (deprotected, reaction products with iridium complex) Solvents: Toluene ;  6 h, 130 °C
Reference
Solid catalyst used for dehydrogenation reaction of alcohols and formic acid, and method for producing a carbonyl compound and hydrogen using the same
, Japan, , ,

Production Method 3

5849-09-2 5849-09-2
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Cerium bromide Solvents: Ethanol ;  rt; 15 min, 40 °C
1.2 Reagents: Sodium thiosulfate Solvents: Ethyl acetate ,  Water ;  rt
Reference
Fenton-like chemistry enables catalytic oxidative desulfurization of thioacetals and thioketals with hydrogen peroxide
Zhao, Guodong; Wang, Yaxin; Wang, Cheng; Lei, Haimin; Yi, Bingqing; et al, Green Chemistry, 2022, 24(10), 4041-4049

Production Method 4

927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Manganese oxide (MnO2) ,  Alumina ;  673 K
Reference
Catalytic ketonization over oxide catalysts
Glinski, M.; Koziol, A.; Lomot, D.; Kaszkur, Z., Applied Catalysis, 2007, 323, 77-85

Production Method 5

927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Manganese oxide (MnO2) ,  Alumina ;  673 - 698 K
Reference
Catalytic ketonization over oxide catalysts. Part IX. Single step synthesis of aliphatic saturated and unsaturated C11 - C13 ketones from carboxylic acids
Glinski, M.; Gibka, J., Polish Journal of Chemistry, 2004, 78(2), 299-302

Production Method 6

693-25-4 693-25-4
927-49-1 927-49-1
Reaction Conditions
Reference
Iron catalyzed cross-coupling reactions of acyl chlorides with Grignard reagents. A mild, general, and convenient synthesis of aliphatic and aromatic ketones
Fiandanese, V.; Marchese, G.; Martina, V.; Ronzini, L., Tetrahedron Letters, 1984, 25(42), 4805-8

Production Method 7

23708-56-7 23708-56-7
927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Benzophenone ,  Sodium tert-butoxide Solvents: Toluene ;  18 h, 110 °C
Reference
Efficient and eco-compatible transition metal-free Oppenauer-type oxidation of alcohols
Ballester, Jorge; Caminade, Anne-Marie; Majoral, Jean-Pierre; Taillefer, Marc; Ouali, Armelle, Catalysis Communications, 2014, 47, 58-62

Production Method 8

145070-63-9 145070-63-9
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid
1.2 Reagents: Piperidine
1.3 Reagents: Dowex 50W
Reference
Dendritic Aliphatic Polyethers as High-Loading Soluble Supports for Carbonyl Compounds and Parallel Membrane Separation Techniques
Haag, Rainer; Sunder, Alexander; Hebel, Andre; Roller, Sebastian, Journal of Combinatorial Chemistry, 2002, 4(2), 112-119

Production Method 9

23708-56-7 23708-56-7
927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Iridium(2+), triaqua[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl… (ligand-containing organosilica complexes) ,  2,2′-Bipyridine, 6,6′-bis(methoxymethoxy)-5,5′-bis(triethoxysilyl)-, polymer wit… (deprotected, Ir complexes) Solvents: Toluene ;  18 h, reflux
Reference
Iridium Complex Immobilized on Custom-Designed Periodic Mesoporous Organosilica as Reusable Catalyst for the Dehydrogenative Oxidation of Alcohols
Shimizu, Mineyuki; Michikawa, Kumiko; Maegawa, Yoshifumi; Inagaki, Shinji ; Fujita, Ken-ichi, ACS Applied Nano Materials, 2020, 3(3), 2527-2535

Production Method 10

5849-09-2 5849-09-2
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Cerium bromide Solvents: Ethanol ;  10 min, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Green preparation of carbonyl compounds by conversion of 1,3-dithiane derivatives
, China, , ,

Production Method 11

927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Palladium Solvents: Toluene ;  40 h, 120 °C
Reference
α-Alkylation of Ketones by Trialkylamines under Heterogeneous Pd/C Catalysis
Yoon, Il Chul; Kim, Tae Gyun; Cho, Chan Sik, Organometallics, 2014, 33(7), 1890-1892

Production Method 12

104169-13-3 104169-13-3
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Acetonitrile ,  Water
1.2 Reagents: Triethylamine
Reference
Nonacidic and highly chemoselective protection of the carbonyl function. 3-Methylbenzothiazolines as a base- and acid-resistant protected form for the carbonyl groups
Chikashita, Hidenori; Komazawa, Shunichiro; Ishimoto, Nishiki; Inoue, Koji; Itoh, Kazuyoshi, Bulletin of the Chemical Society of Japan, 1989, 62(4), 1215-25

Production Method 13

71-36-3 71-36-3
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Palladium ,  Aluminum hydroxide Solvents: Toluene ;  48 h, 80 °C
Reference
Recyclable palladium catalyst for highly selective α-alkylation of ketones with alcohols
Kwon, Min Serk; Kim, Namdu; Seo, Seong Hyeok; Park, In Soo; Cheedrala, Ravi Kumar; et al, Angewandte Chemie, 2005, 44(42), 6913-6915

Production Method 14

77075-86-6 77075-86-6
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Sodium dichromate
Reference
The reaction of (phenyldimethylsilyl)dichloromethyllithium with organoboranes. A synthesis of α-hydroxyorganosilanes and ketones
Rosario, Osvaldo; Sandoval, Sydia; Larson, Gerald L., Synthetic Communications, 1980, 10(11), 813-19

Production Method 15

2966758-33-6 2966758-33-6
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: 4-Nitrophthalonitrile Solvents: Acetonitrile ,  Water ;  48 h
Reference
Oxidative cleavage of ketoximes to ketones using photoexcited nitroarenes
Gottemann, Lucas T.; Wiesler, Stefan; Sarpong, Richmond, ChemRxiv, 2023, 1, 1-13

Production Method 16

927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: 2,4,6-Tris(1-methylethyl)benzenethiol ,  Iridium(1+), [5,5′-bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-difluor… ,  Phosphonium, tetrabutyl-, diphenyl phosphate (1:1) Solvents: (Trifluoromethyl)benzene ;  24 h, rt
Reference
A Redox Strategy for Light-Driven, Out-of-Equilibrium Isomerizations and Application to Catalytic C-C Bond Cleavage Reactions
Ota, Eisuke; Wang, Huaiju; Frye, Nils Lennart; Knowles, Robert R., Journal of the American Chemical Society, 2019, 141(4), 1457-1462

Production Method 17

23708-56-7 23708-56-7
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: TPAP Solvents: Toluene
Reference
Preparation of aldehydes or ketones from alcohols using oxygen in the presence of catalytic tetraalkylammonium ruthenium species.
, United Kingdom, , ,

Production Method 18

6378-65-0 6378-65-0
927-49-1 927-49-1
Reaction Conditions
1.1 Catalysts: Maleic acid ,  Cerium cobalt lanthanum manganese potassium strontium tin zirconium oxide ;  160 h, 750 K
Reference
Catalyst for catalytic conversion of alcohols to ketones and method for production of catalyst
, Poland, , ,

Production Method 19

57266-87-2 57266-87-2
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: Isopropanol ,  Oxygen Catalysts: Bis[ethyl 2-(formyl-κO)-3-(oxo-κO)butanoato]cobalt
Reference
Preparation of ketones
, Japan, , ,

Production Method 20

23708-56-7 23708-56-7
927-49-1 927-49-1
Reaction Conditions
1.1 Reagents: 4-[(Aminocarbonyl)amino]-2,2,6,6-tetramethyl-1-piperidinyloxy (silica supported) Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hypochlorite Solvents: Water ;  0 °C; 12 h, 0 °C
Reference
The oxidation of alcohols in N-Oxyl-immobilized silica gel/aqueous NaOCl disperse systems. A prominent access to a column-flow system
Tanaka, Hideo; Chou, Jingyu; Mine, Machiko; Kuroboshi, Manabu, Bulletin of the Chemical Society of Japan, 2004, 77(9), 1745-1755

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(CAS:927-49-1)6-Undecanone
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Quantity:200kg
Purity:99.9%
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Additional information on 6-Undecanone

Comprehensive Guide to 6-Undecanone (CAS No. 927-49-1): Properties, Applications, and Industry Insights

6-Undecanone (CAS No. 927-49-1), also known as methyl nonyl ketone, is a naturally occurring organic compound belonging to the class of aliphatic ketones. This colorless to pale yellow liquid is characterized by its fruity, citrus-like aroma, making it a valuable ingredient in fragrances, flavors, and specialty chemicals. With the growing demand for sustainable aroma compounds and bio-based chemicals, 6-Undecanone has garnered significant attention in research and industrial applications.

The molecular formula of 6-Undecanone is C11H22O, with a molecular weight of 170.29 g/mol. Its boiling point ranges between 228-230°C, and it exhibits low solubility in water but high miscibility with organic solvents like ethanol and ether. These physicochemical properties make it ideal for use in perfumery, where it contributes to middle notes in floral and herbal compositions. Recent studies highlight its potential as a green solvent alternative in pharmaceutical and agrochemical formulations, aligning with the global shift toward eco-friendly industrial processes.

In the flavor industry, 6-Undecanone is prized for its ability to impart fresh, waxy, and slightly metallic nuances to food products. It is commonly used in dairy flavors, particularly in cheese and butter applications, where it enhances umami profiles. With consumers increasingly seeking clean-label ingredients, this compound’s natural occurrence in plants like rue (Ruta graveolens) and some citrus species positions it as a naturally derived flavor enhancer.

Beyond its sensory applications, 6-Undecanone has emerged as a subject of interest in pheromone research and pest management. Studies indicate its role as an insect repellent, particularly against mosquitoes and ticks, fueling innovations in non-toxic insect control solutions. This aligns with the rising consumer demand for DEET-free repellents and plant-based biocides, making it a hotspot for R&D investments.

The synthesis of 6-Undecanone typically involves the oxidation of 6-undecanol or the Friedel-Crafts acylation of heptane. However, advancements in biocatalysis and fermentation technology have enabled its production via microbial pathways, catering to the green chemistry movement. Regulatory bodies such as the FDA and EFSA have approved its use in food and cosmetics under specific thresholds, ensuring compliance with safety standards.

Market trends reveal a steady growth trajectory for 6-Undecanone, driven by the expansion of the personal care and functional fragrance sectors. Its compatibility with vegan formulations and halal-certified products further broadens its appeal. As industries prioritize carbon footprint reduction, the compound’s potential as a biofuel precursor is also under exploration, highlighting its versatility.

For researchers and manufacturers, key considerations include optimizing storage conditions (away from light and oxidizers) and ensuring high-purity grades for sensitive applications. Analytical techniques like GC-MS and HPLC are critical for quality control. With patents expiring on certain production methods, opportunities for cost-effective synthesis are expanding, making 6-Undecanone a competitive player in specialty chemicals.

In conclusion, 6-Undecanone (CAS No. 927-49-1) exemplifies the convergence of tradition and innovation. From its roots in natural extracts to its modern roles in sustainable chemistry, this compound addresses contemporary needs across diverse industries. As consumer preferences evolve toward naturality and environmental responsibility, its applications are poised to grow, reinforcing its status as a multifunctional ketone with enduring relevance.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:927-49-1)6-Undecanone
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Purity:99.9%
Quantity:200kg
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